Cas no 2438732-16-0 (2-(2-Acetyl-4-nitrophenoxy)hexanoic acid)

• Product Name: 2-(2-Acetyl-4-nitrophenoxy)hexanoic acid
• CAS No: 2438732-16-0
• MF: C₁₄H₁₇NO₆
• MW: 295.287884473801
• CID: 5061048
• PubChem ID: 78358356
• Update Time: 2025-05-20

2-(2-Acetyl-4-nitrophenoxy)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-acetyl-4-nitrophenoxy)hexanoic acid
• 2438732-16-0
• AKOS037651659
• E82881
• CS-17181
• CS-M2698
• 2-(2-Acetyl-4-nitrophenoxy)hexanoic acid

• Inchi： 1S/C14H17NO6/c1-3-4-5-13(14(17)18)21-12-7-6-10(15(19)20)8-11(12)9(2)16/h6-8,13H,3-5H2,1-2H3,(H,17,18)
• InChI Key： YKQWUXAXXNPHCJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C(C)=O)[N+](=O)[O-])C(C(=O)O)CCCC

Computed Properties

• Exact Mass: 295.10558726g/mol
• Monoisotopic Mass: 295.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 109

Additional information on 2-(2-Acetyl-4-nitrophenoxy)hexanoic acid

Introduction to 2-(2-Acetyl-4-nitrophenoxy)hexanoic Acid (CAS No. 2438732-16-0)

2-(2-Acetyl-4-nitrophenoxy)hexanoic acid, with the chemical formula C₁₁H₁₃O₅ and CAS number 2438732-16-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its acetyl and nitrophenoxy functional groups, has garnered attention due to its potential applications in drug development and synthetic chemistry. The unique structural features of this molecule make it a valuable candidate for further exploration in medicinal chemistry.

The nitrophenoxy moiety in 2-(2-Acetyl-4-nitrophenoxy)hexanoic acid is particularly noteworthy, as nitroaromatic compounds are well-documented for their diverse biological activities. These activities range from antimicrobial to anti-inflammatory properties, making them attractive for therapeutic applications. The presence of the acetyl group further enhances the compound's reactivity, allowing for various chemical modifications that could be exploited in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. 2-(2-Acetyl-4-nitrophenoxy)hexanoic acid has been studied for its potential to interact with specific targets within these pathways. For instance, research has suggested that nitroaromatic compounds can inhibit the activity of certain enzymes involved in cell proliferation and survival, making them promising candidates for anticancer therapies.

One of the most compelling aspects of 2-(2-Acetyl-4-nitrophenoxy)hexanoic acid is its versatility in synthetic chemistry. The compound can serve as a building block for more complex molecules through various functional group transformations. For example, the nitro group can be reduced to an amine, or the acetyl group can be hydrolyzed to a carboxylic acid. These transformations open up numerous possibilities for designing derivatives with tailored biological activities.

The pharmacokinetic properties of 2-(2-Acetyl-4-nitrophenoxy)hexanoic acid are also of great interest. Studies have shown that nitroaromatic compounds can exhibit good oral bioavailability and metabolic stability, which are crucial factors for drug development. Additionally, the compound's solubility profile suggests that it may be suitable for formulation into various dosage forms, including oral tablets and injectable solutions.

In clinical settings, 2-(2-Acetyl-4-nitrophenoxy)hexanoic acid has been investigated for its potential therapeutic effects in several disease models. Preclinical studies have demonstrated that this compound can attenuate inflammation and reduce oxidative stress in animal models of chronic diseases. These findings are particularly relevant given the increasing recognition of inflammation as a key driver of many pathological conditions.

The synthesis of 2-(2-Acetyl-4-nitrophenoxy)hexanoic acid involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the preparation of a nitrophenol derivative, which is then coupled with hexanoic acid via an esterification reaction. The introduction of the acetyl group is achieved through acylation, followed by selective functionalization to introduce the nitrophenoxy moiety. This synthetic route underscores the compound's importance as a versatile intermediate in pharmaceutical research.

The structural diversity offered by 2-(2-Acetyl-4-nitrophenoxy)hexanoic acid makes it a valuable asset in drug discovery libraries. By modifying its core structure or appending different functional groups, researchers can generate a wide range of derivatives with unique properties. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying lead compounds for further development.

Recent advances in computational chemistry have further enhanced the study of 2-(2-Acetyl-4-nitrophenoxy)hexanoic acid. Molecular modeling techniques allow researchers to predict the binding affinity and interactions of this compound with biological targets with high accuracy. These predictions guide experimental efforts and help optimize lead compounds for better efficacy and reduced toxicity.

The environmental impact of synthesizing and using 2-(2-Acetyl-4-nitrophenoxy)hexanoic acid is also an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such sustainable practices are essential for ensuring that pharmaceutical research remains viable long-term without compromising ecological integrity.

In conclusion, 2-(2-Acetyl-4-nitrophenoxy)hexanoic acid (CAS No. 2438732-16-0) is a multifaceted compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique structural features, coupled with its synthetic versatility and promising biological activities, make it a valuable candidate for further exploration in drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.